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Compound of Interest

Compound Name: Hydroxyethyl Phthalyl Amlodipine

Cat. No.: B15813355

Get Quote

Hydroxyethyl Phthalyl Amlodipine, chemically identified as 3-Ethyl 5-methyl 4-(2-

chlorophenyl)-2-((2-(2-((2-hydroxyethyl)carbamoyl)benzamido)ethoxy)methyl)-6-methyl-1,4-

dihydropyridine-3,5-dicarboxylate, is a derivative of Amlodipine that emerges from the chemical

modification of a key synthetic intermediate, Phthaloyl Amlodipine.[1] Phthaloyl Amlodipine

serves as a crucial precursor in many Amlodipine synthesis routes, wherein the phthalimido

group acts as a protecting group for the primary amine of the 2-aminoethoxy-methyl side chain.

[2]

The structure of Hydroxyethyl Phthalyl Amlodipine reveals that the cyclic phthalimide ring

has undergone nucleophilic attack and subsequent ring-opening by 2-hydroxyethylamine

(monoethanolamine). This transformation converts the imide functionality into a phthalamide,

yielding the target molecule. Understanding the synthesis of this compound is vital for impurity

profiling in Amlodipine production and for the exploration of novel Amlodipine derivatives.

Retrosynthetic Analysis & Strategic Approach
The synthesis is logically approached in a two-stage process. The primary objective is the

construction of the core Amlodipine structure with a protected amine, followed by the specific

modification to yield the final product.
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Stage 1: Synthesis of Phthaloyl Amlodipine. This key intermediate is constructed via the well-

established Hantzsch pyridine synthesis. This multicomponent reaction efficiently assembles

the dihydropyridine core from three primary components: an aldehyde (2-

chlorobenzaldehyde), a β-ketoester bearing the protected amino side-chain, and an enamine

(methyl 3-aminocrotonate).[3][4]

Stage 2: Synthesis of Hydroxyethyl Phthalyl Amlodipine. This stage involves the targeted

aminolysis of the phthalimide ring of Phthaloyl Amlodipine. By reacting the intermediate with

monoethanolamine, the imide ring is opened to form the N-(2-hydroxyethyl)phthalamide

derivative. This reaction is a known method for the cleavage of phthalimides.[5]

This strategic division allows for the isolation and purification of the key intermediate, ensuring

a high-quality substrate for the final transformation.

Part 1: Synthesis of the Key Intermediate: Phthaloyl
Amlodipine
The synthesis of Phthaloyl Amlodipine is a multi-step process culminating in a Hantzsch

condensation. The foundational step is the preparation of the side-chain-bearing β-ketoester.

Preparation of N-(2-hydroxyethyl)phthalimide
The synthesis begins with the protection of monoethanolamine. Phthalic anhydride is

condensed with monoethanolamine at elevated temperatures to form the stable N-(2-

hydroxyethyl)phthalimide.[4][6] This reaction is typically performed by heating the reactants,

often in a solvent like toluene to facilitate the removal of water via a Dean-Stark apparatus.[7]

Preparation of Ethyl 4-[2-
(phthalimido)ethoxy]acetoacetate
The hydroxyl group of N-(2-hydroxyethyl)phthalimide is then used to displace a halide from a β-

ketoester. The alcohol is typically deprotonated with a strong base like sodium hydride (NaH)

and reacted with ethyl 4-chloroacetoacetate to form the crucial ketoester intermediate, Ethyl 4-

[2-(phthalimido)ethoxy]acetoacetate.[2][6]

Hantzsch Pyridine Synthesis of Phthaloyl Amlodipine
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The final step in forming the intermediate is the Hantzsch reaction. This involves a one-pot

condensation of three components:

2-chlorobenzaldehyde

Ethyl 4-[2-(phthalimido)ethoxy]acetoacetate (from step 1.2)

Methyl 3-aminocrotonate

The reaction is typically carried out in an alcohol solvent such as isopropanol, often with

catalytic amounts of acid (e.g., acetic acid) and base (e.g., piperidine), and heated to drive the

reaction to completion.[3] The resulting Phthaloyl Amlodipine precipitates upon cooling and can

be purified by recrystallization.[6]

Experimental Protocol 1: Synthesis of Phthaloyl
Amlodipine
Materials:

Ethyl 4-[2-(phthalimido)ethoxy]acetoacetate

2-Chlorobenzaldehyde

Methyl 3-aminocrotonate

Isopropanol

Acetic Acid

Piperidine

Procedure:

To a stirred solution of ethyl 4-(2-phthalimidoethoxy)acetoacetate (1 equivalent) in

isopropanol, add 2-chlorobenzaldehyde (1 equivalent).

Add catalytic amounts of acetic acid and piperidine to the mixture.[3]
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Stir the reaction mixture at room temperature (20-30°C) for approximately 9-10 hours.[3]

Add methyl 3-aminocrotonate (1.1 equivalents) to the mixture.

Heat the reaction to 55-60°C and maintain stirring for 7-8 hours, monitoring the reaction

progress by TLC.[3]

Upon completion, cool the reaction to below 25°C.

Add glacial acetic acid to facilitate precipitation, then cool the mixture to 0-5°C and hold for

several hours to maximize crystallization.[3]

Filter the resulting solid, wash with cold isopropanol, and dry under reduced pressure to yield

Phthaloyl Amlodipine.

Part 2: Synthesis of Hydroxyethyl Phthalyl
Amlodipine
This stage focuses on the targeted chemical modification of the phthaloyl protecting group. The

cyclic imide of Phthaloyl Amlodipine is susceptible to nucleophilic attack by primary amines,

leading to ring opening.

Aminolysis of Phthaloyl Amlodipine
The conversion is achieved by heating Phthaloyl Amlodipine in monoethanolamine. In this

reaction, the monoethanolamine serves as both the reactant and the solvent.[5] The

nucleophilic amino group of ethanolamine attacks one of the carbonyl carbons of the

phthalimide ring. This is followed by the cleavage of the C-N bond, opening the ring to form the

stable phthalamide structure of Hydroxyethyl Phthalyl Amlodipine. The reaction is typically

conducted at temperatures ranging from 60°C to 100°C to ensure a reasonable reaction rate.

[5]

Experimental Protocol 2: Synthesis of Hydroxyethyl
Phthalyl Amlodipine
Materials:
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Phthaloyl Amlodipine (from Part 1)

Monoethanolamine (2-hydroxyethylamine)

Deionized Water

Ethyl Acetate (for extraction)

Procedure:

In a round-bottom flask, suspend Phthaloyl Amlodipine (1 equivalent) in an excess of

monoethanolamine.

Heat the mixture with stirring to a temperature between 80°C and 100°C.[5]

Maintain the reaction at this temperature for 2-4 hours, monitoring the disappearance of the

starting material by TLC.

After completion, cool the reaction mixture to room temperature.

Pour the reaction mixture into a beaker of cold deionized water to precipitate the product.

Stir the aqueous suspension for 30 minutes to ensure complete precipitation.

Filter the solid product. If the product is not solid, extract the aqueous mixture with ethyl

acetate.

Wash the collected solid with water to remove excess ethanolamine.

Dry the final product, Hydroxyethyl Phthalyl Amlodipine, under vacuum.

Visualizing the Synthesis Pathway
The following diagrams illustrate the logical flow of the synthesis, from the key intermediate to

the final product.
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Part 1: Phthaloyl Amlodipine Synthesis

Part 2: Final Product Synthesis

Ethyl 4-[2-(phthalimido)ethoxy]
acetoacetate

Hantzsch Condensation
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Phthaloyl Amlodipine
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(Ring Opening)

Monoethanolamine

Hydroxyethyl Phthalyl Amlodipine

Phthaloyl Amlodipine
(Cyclic Imide)
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Caption: The key chemical transformation from intermediate to final product.
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Data Summary & Characterization
The successful synthesis of each compound must be verified through rigorous analytical

techniques.

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Typical
Yield

Purity
Target
(HPLC)

Key
Characteriz
ation
Methods

Phthaloyl

Amlodipine

C₂₈H₂₇ClN₂O

₇
539.0 70-80% [3] >98%

¹H NMR, ¹³C

NMR, Mass

Spec, HPLC

Hydroxyethyl

Phthalyl

Amlodipine

C₃₀H₃₄ClN₃O

₈
600.1 [1] 65-75% >97%

¹H NMR, ¹³C

NMR, Mass

Spec, IR,

HPLC

Expert Insights: The purity of the Phthaloyl Amlodipine intermediate is critical. Any unreacted

starting materials from the Hantzsch synthesis can lead to side reactions during the final

aminolysis step, complicating purification. It is highly recommended to recrystallize the

Phthaloyl Amlodipine until a purity of >98% is achieved before proceeding. For the final

product, IR spectroscopy is a valuable tool to confirm the disappearance of the characteristic

imide C=O stretches and the appearance of amide N-H and C=O bands.

Conclusion
The synthesis of Hydroxyethyl Phthalyl Amlodipine is a logical and achievable process

grounded in fundamental organic reactions. By leveraging a protected Amlodipine precursor,

Phthaloyl Amlodipine, a targeted modification via aminolysis provides a direct route to the

desired molecule. The protocols and insights provided in this guide offer a solid foundation for

the successful laboratory-scale synthesis of this important Amlodipine derivative, enabling

further research in drug metabolism, impurity analysis, and the development of novel

pharmaceutical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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